Cas no 1268521-57-8 (5-Bromo-3-methoxy-[1,8]naphthyridine)
1268521-57-8 structure
Product Name:5-Bromo-3-methoxy-[1,8]naphthyridine
CAS No:1268521-57-8
MF:C9H7BrN2O
MW:239.068681001663
CID:4692501
Update Time:2023-08-15
5-Bromo-3-methoxy-[1,8]naphthyridine Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-3-methoxy-[1,8]naphthyridine
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- Inchi: 1S/C9H7BrN2O/c1-13-6-4-7-8(10)2-3-11-9(7)12-5-6/h2-5H,1H3
- InChI Key: CMJGBPWYHPGXLU-UHFFFAOYSA-N
- SMILES: BrC1=CC=NC2C1=CC(=CN=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Topological Polar Surface Area: 35
5-Bromo-3-methoxy-[1,8]naphthyridine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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